Cas no 1245807-90-2 (1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole)
1245807-90-2 structure
Product Name:1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
CAS No:1245807-90-2
MF:C7H11IN2
MW:250.080113649368
CID:5074491
PubChem ID:51063680
Update Time:2023-08-25
1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole
- 1-ethyl-4-iodo-3,5-dimethylpyrazole
- 1-Ethyl-3,5-dimethyl-4-iodo-1H-pyrazole
-
- Inchi： 1S/C7H11IN2/c1-4-10-6(3)7(8)5(2)9-10/h4H2,1-3H3
- InChI Key： LCEVIOMNOSQCQS-UHFFFAOYSA-N
- SMILES： IC1C(C)=NN(CC)C=1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 118
- XLogP3: 2
- Topological Polar Surface Area: 17.8
1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM490384-1g |
1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole |
1245807-90-2 | 97% | 1g |
$144 | 2022-06-13 | |
| Chemenu | CM490384-5g |
1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole |
1245807-90-2 | 97% | 5g |
$431 | 2022-06-13 | |
| Enamine | EN300-1300943-1.0g |
1-ethyl-4-iodo-3,5-dimethyl-1H-pyrazole |
1245807-90-2 | 1g |
$0.0 | 2023-06-06 | ||
| Aaron | AR01KQBJ-1g |
1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole |
1245807-90-2 | 95% | 1g |
$800.00 | 2025-02-12 | |
| Enamine | EN300-1300943-50mg |
1-ethyl-4-iodo-3,5-dimethyl-1H-pyrazole |
1245807-90-2 | 50mg |
$468.0 | 2023-09-30 | ||
| Enamine | EN300-1300943-100mg |
1-ethyl-4-iodo-3,5-dimethyl-1H-pyrazole |
1245807-90-2 | 100mg |
$490.0 | 2023-09-30 | ||
| Enamine | EN300-1300943-250mg |
1-ethyl-4-iodo-3,5-dimethyl-1H-pyrazole |
1245807-90-2 | 250mg |
$513.0 | 2023-09-30 | ||
| Enamine | EN300-1300943-500mg |
1-ethyl-4-iodo-3,5-dimethyl-1H-pyrazole |
1245807-90-2 | 500mg |
$535.0 | 2023-09-30 | ||
| Enamine | EN300-1300943-1000mg |
1-ethyl-4-iodo-3,5-dimethyl-1H-pyrazole |
1245807-90-2 | 1000mg |
$557.0 | 2023-09-30 | ||
| Enamine | EN300-1300943-2500mg |
1-ethyl-4-iodo-3,5-dimethyl-1H-pyrazole |
1245807-90-2 | 2500mg |
$1089.0 | 2023-09-30 |
1-Ethyl-4-iodo-3,5-dimethyl-1H-pyrazole Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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